4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde
Brand Name: Vulcanchem
CAS No.:
VCID: VC18808671
InChI: InChI=1S/C8H3ClF4O/c9-6-2-5(8(11,12)13)4(3-14)1-7(6)10/h1-3H
SMILES:
Molecular Formula: C8H3ClF4O
Molecular Weight: 226.55 g/mol

4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde

CAS No.:

Cat. No.: VC18808671

Molecular Formula: C8H3ClF4O

Molecular Weight: 226.55 g/mol

* For research use only. Not for human or veterinary use.

4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde -

Specification

Molecular Formula C8H3ClF4O
Molecular Weight 226.55 g/mol
IUPAC Name 4-chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde
Standard InChI InChI=1S/C8H3ClF4O/c9-6-2-5(8(11,12)13)4(3-14)1-7(6)10/h1-3H
Standard InChI Key CZXOJQLZFDXRIT-UHFFFAOYSA-N
Canonical SMILES C1=C(C(=CC(=C1F)Cl)C(F)(F)F)C=O

Introduction

4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde is an organic compound characterized by its unique arrangement of substituents, including a chloro group, a fluoro group, and a trifluoromethyl group attached to a benzaldehyde structure. Its molecular formula is C₈H₃ClF₄O, and it plays a significant role as a precursor in synthesizing complex organic molecules, particularly in pharmaceuticals and medicinal chemistry .

Synthesis Methods

The synthesis of 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde typically involves multi-step reactions. Common methods include the use of catalysts like aluminum chloride and solvents such as dichloromethane to facilitate the reaction process.

Applications in Medicinal Chemistry

This compound is investigated for its potential role in developing bioactive molecules due to its unique electronic properties, which enhance its interaction with biological targets. It serves as a probe in biochemical studies, particularly in modulating enzyme or receptor activity.

Biological Activity and Mechanism of Action

The biological activity of 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde is influenced by its ability to interact with various molecular targets. The presence of fluorine atoms significantly affects its reactivity and binding affinity, potentially enhancing its biological activity.

Comparison with Similar Compounds

Compounds like 5-Chloro-4-fluoro-2-(trifluoromethyl)benzaldehyde share similar structural features but differ in the arrangement of their substituents. This difference impacts their chemical behavior and potential applications .

CompoundMolecular FormulaMolecular Weight
4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehydeC₈H₃ClF₄O226.55 g/mol
5-Chloro-4-fluoro-2-(trifluoromethyl)benzaldehydeC₈H₃ClF₄O226.56 g/mol

Safety and Handling

Handling 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde requires caution due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating risks of skin and eye irritation and respiratory tract irritation .

Hazard StatementDescription
H315Causes skin irritation.
H319Causes serious eye irritation.
H335May cause respiratory irritation.

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